Cas no 58486-00-3 (1-benzylpyrrolidine-2,3-dione)

• Product Name: 1-benzylpyrrolidine-2,3-dione
• CAS No: 58486-00-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 341911
• PubChem ID: 11171472
• Update Time: 2025-09-18

1-benzylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrrolidinedione, 1-(phenylmethyl)-
• 1-benzylpyrrolidine-2,3-dione
• EN300-80264
• SCHEMBL8248998
• 58486-00-3
• AKOS004123537
• F53487
• CHEMBL267016
• Z825513092
• CS-0453894
• F0017-1311
• 1-(Phenylmethyl)-2,3-pyrrolidinedione
• DTXSID50457560
• 1-benzyl-2,3-dioxopyrrolidine
• MFCD11868757

• Inchi： 1S/C11H11NO2/c13-10-6-7-12(11(10)14)8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： SYXGGMOJCHZAAY-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives